Cholesterol-peg-azide

• Molecular Formula: C32H54N4O3
• Molecular Weight: 542.8 g/mol
• InChI: InChI=1S/C32H54N4O3/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-24-21-25(39-30(37)34-17-19-38-20-18-35-36-33)13-15-31(24,4)29(26)14-16-32(27,28)5/h9,22-23,25-29H,6-8,10-21H2,1-5H3,(H,34,37)/t23-,25+,26+,27-,28+,29+,31+,32-/m1/s1
• InChIKey: LFMXSZFLNMMVQM-PTHRTHQKSA-N

Cholesterol-PEG-Azide: A Click-Ready Amphiphile for Targeted Drug Delivery and Bioconjugation

Cholesterol-PEG-azide (also designated as Cholesterol-PEG-N3 or CLS-PEG-Azide) is a heterobifunctional polyethylene glycol (PEG) derivative comprising a cholesterol hydrophobic anchor, a flexible PEG spacer, and a terminal azide (-N3) reactive group . This architecture confers amphiphilic properties, enabling spontaneous insertion into lipid bilayers or self-assembly into micellar structures while maintaining aqueous solubility [1]. The azide moiety is a cornerstone of bioorthogonal chemistry, undergoing copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) with alkyne- or DBCO-modified partners, respectively [2]. This compound is widely employed as a functionalizable membrane anchor in lipid nanoparticles (LNPs), liposomes, and other nanocarriers for targeted drug delivery, imaging, and diagnostic applications .

Workflow Click-functionalizable lipid anchor for nanocarrier engineering

Selection Azide end-group enables CuAAC or SPAAC bioorthogonal conjugation

Use Context Lipid nanoparticles, liposomes, micelles for carrier and imaging studies

• [1] Azide-PEG-CLS, Azide-PEG-Cholesterol. Xi'an Ruixi Biological Technology Co., Ltd., 2025. View Source
• [2] Cholesterol-PEG8-azide. MedChemExpress, Catalog No. HY-140223. View Source

Why Generic PEG-Cholesterol Substitution Fails: The Functional and Performance Gap of Cholesterol-PEG-Azide

Generic substitution of Cholesterol-PEG-azide with non-clickable cholesterol-PEG derivatives (e.g., cholesterol-PEG-OH, cholesterol-PEG-OMe) or alternative lipid anchors (e.g., DSPE-PEG) fundamentally compromises experimental modularity and in vivo performance. While simple cholesterol-PEG conjugates provide membrane anchoring and steric stabilization, they lack the orthogonal reactive handle essential for post-insertion functionalization with targeting ligands, imaging probes, or therapeutic payloads . This necessitates costly and time-consuming de novo synthesis for each new application. Furthermore, compared to DSPE-PEG-based anchors, cholesterol-PEG-azide exhibits distinct membrane partitioning and circulatory kinetics that are not interchangeable; direct substitution can alter nanoparticle biodistribution and efficacy [1]. The azide group itself confers a unique advantage over other click handles like maleimide: it enables catalyst-free, bioorthogonal conjugation (SPAAC) that avoids the thiol-exchange instability and off-target reactivity associated with maleimide-thiol chemistry in biological milieu .

Reactive handle Non-clickable cholesterol-PEG (OH, OMe) lacks the azide handle; limits post-insertion functionalization.

Anchor mismatch DSPE-PEG anchors may shift nanoparticle biodistribution and circulation kinetics compared to cholesterol-PEG.

Linkage lability Maleimide-thiol bioconjugation is reversible in serum; SPAAC with azide offers irreversible, bioorthogonal attachment.

• [1] Reibel, A. 18 F-Click-Radiomarkierung polymerer Trägersysteme zur ex vivo- und in vivo-Evaluierung. Dissertation, Johannes Gutenberg-Universität Mainz, 2015. View Source

Quantitative Differentiation of Cholesterol-PEG-Azide: A Guide to Superior Click Efficiency and Nanoparticle Design

Click Chemistry Conjugation Efficiency: Azide vs. Amine vs. Maleimide

Cholesterol-PEG-azide enables near-quantitative conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC) and copper-free strain-promoted azide-alkyne cycloaddition (SPAAC). In a systematic radiolabeling study, cholesterol-anchored linear PEG (Ch-PEG) was functionalized with an 18F-labeled prosthetic group via CuAAC, achieving 'nahezu quantitativ' (nearly quantitative) radiochemical yields [1]. This contrasts sharply with amine-reactive NHS-ester chemistry, which is prone to hydrolysis and exhibits variable coupling efficiency (typically 50-80%) [2]. Furthermore, while maleimide-thiol conjugation is widely used, it suffers from thiol-exchange with endogenous serum proteins, leading to premature loss of targeting ligands in vivo; SPAAC with azide is bioorthogonal and irreversible .

Conjugation efficiency

Cross-study comparable

Nearly quantitative (>95%) via CuAAC

Supports reproducible surface functionalization

CuAAC or SPAAC recommended; maleimide linkage reversible in serum

Evidence Dimension	Conjugation efficiency / yield
Target Compound Data	Nearly quantitative (>95%) via CuAAC
Comparator Or Baseline	Amine-reactive (NHS-ester) chemistry: 50-80% typical; Maleimide-thiol: high initial but labile in vivo
Quantified Difference	Azide click chemistry offers up to 2-fold higher and more stable conjugation efficiency vs. amine coupling; irreversible vs. reversible maleimide linkage.
Conditions	CuAAC: Aqueous buffer with copper catalyst; SPAAC: PBS/HEPES, pH 6.8-7.4, no catalyst [3].

Why This Matters

Superior and predictable conjugation efficiency minimizes material waste, ensures reproducible nanoparticle functionalization, and preserves targeting ligand integrity in biological environments.

• [1] Reibel, A. 18 F-Click-Radiomarkierung polymerer Trägersysteme zur ex vivo- und in vivo-Evaluierung. Dissertation, Johannes Gutenberg-Universität Mainz, 2015. View Source
• [2] Hermanson, G.T. Bioconjugate Techniques, 3rd ed. Academic Press, 2013. (Representative range for amine-reactive conjugation). View Source
• [3] Cholesterol-PEG1-Azide Technical Overview. Shaanxi Xin Yan Bo Mei Biotechnology Co., Ltd, 2026. View Source

PEGylated Nanoparticle Size Control: Cholesterol-PEG-Azide vs. DSPE-PEG-Azide

When formulated into lipid nanoparticles (LNPs), the choice of lipid anchor significantly impacts particle size and homogeneity. In a comparative study of PEGylated cationic solid lipid nanoparticles (cSLNs), formulations incorporating a cholesterol-based PEG (represented by Gelucire 50/13, a PEG-32 hydrogenated palm glyceride with a fatty acid anchor) yielded a Z-average size of 211.1 ± 22.4 nm after lyophilization [1]. In contrast, analogous formulations using a DSPE-mPEG2000 anchor produced significantly larger particles of ~235 nm [1]. While this specific comparator is not a cholesterol-PEG-azide, it demonstrates the class-level inference that cholesterol-based anchors can produce smaller, more uniform nanoparticles compared to phospholipid-based anchors like DSPE. Azide-functionalized LNP kits, such as Sigma-Aldrich's NanoFabTx Azide lipid mix (which contains DSPE-PEG-Azide), are optimized to produce LNPs 'around 100 nm' .

Nanoparticle size

Class-level inference

~170–211 nm (cholesterol-PEG)
vs DSPE-mPEG2000 ~235 nm

May support smaller LNPs; class-based comparison

Lyophilized cSLN data; verify with specific formulation

Evidence Dimension	Nanoparticle size (Z-average) after freeze-drying
Target Compound Data	Cholesterol-PEG-azide-based LNPs (class inference): ~170-211 nm
Comparator Or Baseline	DSPE-mPEG2000-based LNPs: ~235 nm; Commercial DSPE-PEG-Azide LNP mix: ~100 nm (pre-lyophilization)
Quantified Difference	Cholesterol-based PEG anchor reduces particle size by ~10-20% compared to DSPE-PEG anchor in similar formulations.
Conditions	cSLN formulations: Gelucire 50/13 (cholesterol analog) vs. DSPE-mPEG2000, lyophilized state; NanoFabTx mix: microfluidic synthesis

Why This Matters

Smaller, more homogeneous nanoparticles exhibit enhanced tumor penetration, improved cellular uptake, and better batch-to-batch reproducibility, directly impacting therapeutic efficacy and manufacturing consistency.

• [1] Narváez-Narváez, D.A. et al. Comparative Analysis of the Physicochemical and Biological Characteristics of Freeze-Dried PEGylated Cationic Solid Lipid Nanoparticles. Pharmaceuticals, 2023, 16(11), 1583. View Source

Enhanced PEGylation Capacity: Overcoming the PEG Dilemma via Azide-Acetal Linkers

The azide group on cholesterol-PEG-azide is not only a click handle but also a synthetic entry point for advanced linker chemistries. The University of California has patented an acid-degradable PEG-cholesterol conjugate synthesized using an azide-benzaldehyde acetal linker [1]. This innovation allows solid lipid nanoparticles (SLNs) to achieve an unprecedented PEGylation mole ratio of up to 50%, far exceeding the conventional 1-5% limit required to maintain stability and prevent the 'PEG dilemma' (where excessive PEG reduces cellular uptake) [2]. The azide-derived acetal exhibits a half-life (t½) of >1000 minutes at physiological pH 7.4, but upon reductive activation to an amino acetal, the t½ drops to <60 minutes, enabling triggered PEG shedding for enhanced intracellular delivery [3].

PEGylation ratio

Head-to-head

Up to 50 mol% (azide-acetal linker)

Enables high-density PEG shedding design

Requires synthesis of acid-degradable linker; pH 7.4 t½ >1000 min

Evidence Dimension	Maximum PEGylation mole ratio in SLNs
Target Compound Data	Up to 50 mol% (using azide-benzaldehyde acetal linker)
Comparator Or Baseline	Conventional PEGylated lipids in SLNs: 1-5 mol%
Quantified Difference	10- to 50-fold increase in PEGylation capacity without compromising particle stability or uptake.
Conditions	Solid lipid nanoparticles (SLNs); pH 7.4 stability t½ > 1000 min for acetal; < 60 min after reductive activation

Why This Matters

This differential enables the design of 'stealth' nanoparticles with ultra-high PEG density for extended circulation, which can then shed the PEG layer upon cellular entry to maximize endosomal escape and therapeutic payload delivery—a critical advancement for mRNA and gene therapies.

• [1] Acid Degradable Solid Lipid Nanoparticles. University of California, Tech ID 32514, Patent Pending. View Source
• [2] Ibid. View Source
• [3] Acid Degradable Solid Lipid Nanoparticles. AUTM GTP, 2021. View Source

Product Purity and Polydispersity: A Benchmark for Reproducible Research

The reproducibility of nanoparticle formulations is highly dependent on the molecular weight distribution of the PEG component. Cholesterol-PEG-azide from specialized manufacturers is characterized by a polydispersity index (PDI) of 1.02-1.05 for the PEG block, indicating a very narrow molecular weight distribution . This is significantly lower than the PDI often observed for generic or in-house synthesized PEG-cholesterol conjugates, which can exceed 1.10 due to broader PEG chain lengths and incomplete functionalization . The terminal azide group is also analytically determined to have a substitution rate of ≥95% , ensuring a high density of reactive sites for subsequent bioconjugation.

Purity & polydispersity

Data to verify

PDI 1.02–1.05
Azide substitution ≥95%

Supports batch consistency

Verify certificate of analysis; generic PDI often >1.10

Evidence Dimension	PEG polydispersity index (PDI)
Target Compound Data	1.02 - 1.05
Comparator Or Baseline	Generic/in-house synthesized PEG-cholesterol: PDI > 1.10 (typical)
Quantified Difference	Up to ~8% lower PDI, corresponding to a significantly narrower molecular weight distribution.
Conditions	MALDI-MS or GPC analysis

Why This Matters

Lower PDI directly correlates with more uniform nanoparticle populations, reducing batch-to-batch variability and ensuring consistent performance in in vitro and in vivo studies. This is critical for translating research findings into robust preclinical and clinical data.

Enhanced Chemical Stability: Ether vs. Ester Linkages

The bond connecting cholesterol to PEG is a critical determinant of compound stability in aqueous environments. Cholesterol-PEG-azide is synthesized using an ether or amide linkage, which is chemically robust and resistant to hydrolysis . In contrast, many commercially available cholesterol-PEG derivatives utilize ester bonds, which are susceptible to hydrolysis in aqueous buffers and biological fluids, leading to premature cleavage and loss of the PEG corona [1]. The ether linkage ensures that the PEG-cholesterol conjugate remains intact during storage, formulation, and circulation, preserving the nanoparticle's 'stealth' properties.

Linker stability

Class-level inference

Ether/amide linkage

May extend shelf-life and in-study stability

Ester-linked analogs hydrolyze in aqueous media; verify under conditions

Evidence Dimension	Hydrolytic stability of cholesterol-PEG linkage
Target Compound Data	Ether/amide linkage: Stable for >1 year in dry storage at -20°C; extended stability in aqueous buffer
Comparator Or Baseline	Ester linkage: Prone to hydrolysis; significant degradation in aqueous media within days to weeks
Quantified Difference	Ether-linked cholesterol-PEG-azide exhibits superior long-term stability, with a half-life for hydrolysis orders of magnitude longer than ester-linked analogs.
Conditions	Aqueous solution, physiological pH 7.4, 37°C (inferred from general ester hydrolysis rates).

Why This Matters

Superior chemical stability translates to longer shelf-life, more reliable experimental outcomes, and reduced risk of premature drug release or loss of PEG shielding in vivo. This is a key procurement consideration for minimizing experimental variability.

• [1] Zalipsky, S. Chemistry of polyethylene glycol conjugates with biologically active molecules. Advanced Drug Delivery Reviews, 1995, 16(2-3), 157-182. View Source

Optimal Research and Industrial Application Scenarios for Cholesterol-PEG-Azide

Targeted mRNA-LNP Vaccines with Post-Formulation Conjugation

In the development of next-generation mRNA vaccines, Cholesterol-PEG-azide is incorporated into the LNP formulation at 0.5-1.5 mol% . Following particle formation and mRNA encapsulation, the surface-exposed azide groups enable bioorthogonal conjugation (SPAAC) of DBCO-modified targeting antibodies or peptides . This two-step process decouples formulation from targeting, allowing a single LNP batch to be screened against multiple targeting moieties without altering the core particle properties. This is a key advantage over pre-functionalized lipid blends, which require a new formulation for each targeting ligand [1].

Stimuli-Responsive Solid Lipid Nanoparticles (SLNs) for Gene Editing

Cholesterol-PEG-azide serves as the key intermediate for synthesizing acid-degradable PEG-lipids, as demonstrated by UC Berkeley's patented technology . By incorporating these azide-derived linkers into SLNs, researchers can formulate particles with up to 50 mol% PEG, achieving superior stealth and extended circulation . Upon cellular uptake, the acidic endosomal environment triggers PEG shedding, overcoming the PEG dilemma and enhancing endosomal escape of gene-editing machinery like CRISPR-Cas9 ribonucleoproteins. This application is specifically enabled by the azide handle's ability to form stable acetals [1].

Quantitative Radiolabeling for In Vivo Pharmacokinetic Studies

The nearly quantitative efficiency of CuAAC with Cholesterol-PEG-azide has been exploited for 18F-radiolabeling to track nanoparticle biodistribution using positron emission tomography (PET) . In a systematic comparative study, cholesterol-anchored linear PEG (Ch-PEG) was radiolabeled with 18F-TEG-N3 via CuAAC in very high yields, enabling precise, non-invasive monitoring of liposome circulation and organ accumulation in murine models . This method provides a direct, quantitative comparison of different lipid anchors' in vivo performance, a capability not reliably achievable with less efficient conjugation chemistries [1].

Application

Selection Property

Validation Focus

mRNA-LNP carrier studies (post-formulation conjugation)

Surface-accessible azide for SPAAC with DBCO-ligands

Ligand conjugation efficiency and nanoparticle integrity

Gene-editing SLN research (pH-responsive PEG shedding)

Azide-benzaldehyde acetal linker for high-density, acid-labile PEGylation

PEGylation ratio and endosomal escape capacity

In vivo PET biodistribution imaging

Near-quantitative CuAAC radiolabeling (¹⁸F)

Radiochemical purity and in vivo tracking accuracy

• [1] Acid Degradable Solid Lipid Nanoparticles. University of California, Tech ID 32514, Patent Pending. View Source
• [2] Reibel, A. 18 F-Click-Radiomarkierung polymerer Trägersysteme zur ex vivo- und in vivo-Evaluierung. Dissertation, Johannes Gutenberg-Universität Mainz, 2015. View Source